Cas no 154136-85-3 (4-Oxazolecarboxaldehyde, 2-(chloromethyl)-)

4-Oxazolecarboxaldehyde, 2-(chloromethyl)- structure
154136-85-3 structure
Product Name:4-Oxazolecarboxaldehyde, 2-(chloromethyl)-
CAS No:154136-85-3
MF:C5H4ClNO2
MW:145.543760299683
CID:1328735
PubChem ID:55303725
Update Time:2025-04-20

4-Oxazolecarboxaldehyde, 2-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxaldehyde, 2-(chloromethyl)-
    • 2-(chloromethyl)-1,3-oxazole-4-carbaldehyde
    • 154136-85-3
    • SCHEMBL14071554
    • 2-(Chloromethyl)oxazole-4-carbaldehyde
    • AKOS006387879
    • CS-0529275
    • DTXSID10717753
    • Inchi: 1S/C5H4ClNO2/c6-1-5-7-4(2-8)3-9-5/h2-3H,1H2
    • InChI Key: PGYBNLVTUQTSSY-UHFFFAOYSA-N
    • SMILES: ClCC1=NC(C=O)=CO1

Computed Properties

  • Exact Mass: 144.99312
  • Monoisotopic Mass: 144.9930561g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.1Ų

Experimental Properties

  • PSA: 43.1

4-Oxazolecarboxaldehyde, 2-(chloromethyl)- Related Literature

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